10.1039/C0CS00167H | Microporous magnets†

Microporous magnets†

Chemical Society Reviews Pub Date: 2011-02-07 DOI: 10.1039/C0CS00167H

Abstract

Combining porosity and magnetic ordering in a single material presents a significant challenge since magnetic exchange generally requires short bridges between the spin carriers, whereas porosity usually relies on the use of long diamagnetic connecting ligands. Despite this apparent incompatibility, notable successes have been achieved of late in generating truly microporous solids with high magnetic ordering temperatures. In this critical review, we give an overview of this emerging class of multifunctional materials, with particular emphasis on synthetic strategies and possible routes to new materials with improved properties (149 references).

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